Cas no 2228216-37-1 (1-(6-chloropyridin-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(6-chloropyridin-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2228216-37-1
• MF: C₁₂H₁₂ClF₂NO₂
• MW: 275.6789894104
• CID: 5862293
• PubChem ID: 165797632
• Update Time: 2025-07-17

1-(6-chloropyridin-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1949764
• 2228216-37-1

• Inchi： 1S/C12H12ClF2NO2/c13-9-2-1-8(7-16-9)11(10(17)18)3-5-12(14,15)6-4-11/h1-2,7H,3-6H2,(H,17,18)
• InChI Key： OZIRGWKNMHDMCR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1(C(=O)O)CCC(CC1)(F)F

Computed Properties

• Exact Mass: 275.0524626g/mol
• Monoisotopic Mass: 275.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(6-chloropyridin-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(6-chloropyridin-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS 2228216-37-1)

The compound 1-(6-chloropyridin-3-yl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS 2228216-37-1) is a fluorinated cyclohexane derivative with a pyridine moiety, gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a chloropyridinyl group and difluorocyclohexane backbone, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting metabolic enzymes and inflammatory pathways, aligning with the growing demand for novel small-molecule therapeutics.

In recent years, the interest in fluorinated compounds like CAS 2228216-37-1 has surged due to their enhanced metabolic stability and membrane permeability. These properties are critical in developing next-generation agrochemicals and pharmaceuticals, addressing challenges such as resistance in pest control or improving drug bioavailability. The 6-chloropyridine moiety further contributes to its binding affinity, making it a valuable scaffold for designing kinase inhibitors or G-protein-coupled receptor (GPCR) modulators—topics frequently searched in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, the difluorocyclohexane core of CAS 2228216-37-1 offers stereochemical complexity, enabling the creation of enantioselective catalysts. This aligns with the industry's shift toward sustainable asymmetric synthesis, a hot topic in green chemistry forums. Analytical techniques such as NMR and HPLC-MS are essential for characterizing this compound, as users often query "how to analyze fluorinated pyridine derivatives" or "methods to purify chloropyridine-carboxylic acids."

The compound's applications extend to material science, where its fluorine atoms improve thermal stability in polymer coatings—a trending subject in renewable energy materials. Additionally, its carboxylic acid group allows for facile derivatization, meeting the demand for modular chemical building blocks in high-throughput screening libraries. Searches for "SAR studies of difluorocyclohexane analogs" or "pyridine-based lead optimization" reflect its relevance in medicinal chemistry.

Regulatory and safety assessments of CAS 2228216-37-1 emphasize its compliance with non-hazardous classification, catering to industries prioritizing ESG (Environmental, Social, and Governance) criteria. This aligns with frequent queries about "safe handling of fluorinated intermediates" or "eco-friendly pyridine derivatives." As research progresses, this compound is poised to play a pivotal role in addressing global challenges like antimicrobial resistance and sustainable crop protection, bridging gaps between academic innovation and industrial applications.